Cas no 122805-79-2 (Carbamic acid, (2-formyl-3-thienyl)-, ethyl ester)

• Product Name: Carbamic acid, (2-formyl-3-thienyl)-, ethyl ester
• CAS No: 122805-79-2
• MF: C₈H₉NO₃S
• MW: 199.226960897446
• MDL: MFCD04154176
• CID: 3692637
• PubChem ID: 3309571
• Update Time: 2025-04-22

Carbamic acid, (2-formyl-3-thienyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (2-formyl-3-thienyl)-, ethyl ester
• ETHOXY-N-(2-FORMYL(3-THIENYL))FORMAMIDE
• MFCD04154176
• Ethyl N-(2-formylthiophen-3-yl)carbamate
• AKOS022169672
• MS-8540
• XEA80579
• SCHEMBL3961245
• 122805-79-2

• MDL： MFCD04154176
• Inchi： 1S/C8H9NO3S/c1-2-12-8(11)9-6-3-4-13-7(6)5-10/h3-5H,2H2,1H3,(H,9,11)
• InChI Key： DSDGGNDNZQFCHL-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C=O)NC(=O)OCC

Computed Properties

• Exact Mass: 199.03031432Da
• Monoisotopic Mass: 199.03031432Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 83.6Ų